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Abstract

N-Phenylcyclohexanecarboxamide is a chemical compound with a history rooted in mid-20th
century organic chemistry. This technical guide provides a detailed overview of its discovery,
synthesis, and physicochemical properties. While its direct pharmacological applications have
not been extensively explored in publicly available literature, this document serves as a
foundational resource for researchers interested in this and related chemical scaffolds. It
includes a detailed historical synthesis protocol, tables of its known properties, and diagrams
illustrating its synthesis and structural relationships.

Introduction

N-Phenylcyclohexanecarboxamide, with the chemical formula C13H17NO, is an amide
derivative of cyclohexanecarboxylic acid and aniline.[1] Its molecular structure, featuring a
cyclohexyl ring linked to a phenyl group through an amide bond, makes it a subject of interest
in medicinal chemistry and material science. This document aims to consolidate the available
scientific information on N-Phenylcyclohexanecarboxamide, focusing on its historical
synthesis and fundamental chemical and physical characteristics.

Discovery and History
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The first documented synthesis of N-Phenylcyclohexanecarboxamide appears in a 1947
publication in the Journal of the American Chemical Society. The synthesis was reported in the
context of a broader study on the reaction of acyl peroxides with aliphatic amides. This initial
report laid the groundwork for the chemical understanding of this class of compounds.

Physicochemical Properties

N-Phenylcyclohexanecarboxamide is a solid at room temperature. Its structural and physical
properties are summarized in the table below.

Property Value Reference
Molecular Formula Ci13H17NO [1]
Molecular Weight 203.28 g/mol [1]
N-
IUPAC Name phenylcyclohexanecarboxamid  [1]
e
CAS Number 2719-26-8 [1]
Crystal System Orthorhombic [2]
Space Group P212121 [2]

_ _ , a=19.943(2) A, b =11.839(2)
Unit Cell Dimensions [2]
A, c=9.6514(19) A

Calculated Density 1.18 g/cm3 [2]

Synthesis

The primary method for the synthesis of N-Phenylcyclohexanecarboxamide is the acylation
of aniline with cyclohexanecarbonyl chloride.

Experimental Protocol: Synthesis from
Cyclohexanecarbonyl Chloride and Aniline
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This protocol is based on the historical synthesis and general laboratory practices for amide

formation.

Materials:

Aniline

Cyclohexanecarbonyl chloride

Anhydrous diethyl ether (or a similar inert solvent)

A suitable base (e.qg., pyridine or triethylamine)

Hydrochloric acid (HCI), dilute solution

Sodium bicarbonate (NaHCOs3), saturated solution

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Magnetic stirrer and stir bar

Ice bath

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve
aniline in anhydrous diethyl ether and a slight excess of a base (e.g., pyridine).

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of cyclohexanecarbonyl chloride in anhydrous diethyl ether to the
cooled aniline solution via the dropping funnel with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours to ensure the reaction goes to completion.
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o Transfer the reaction mixture to a separatory funnel and wash sequentially with dilute
hydrochloric acid (to remove excess aniline and base), water, and saturated sodium
bicarbonate solution.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and concentrate the solution using a rotary evaporator to
yield the crude N-Phenylcyclohexanecarboxamide.

e The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or
a hexane/ethyl acetate mixture).

Synthesis Workflow

Acylation Reaction Aqueous Workup Purification T .
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Phenylcyclohexanecarboxamide.

Biological Activity and Mechanism of Action

To date, there is a notable lack of publicly available data on the specific biological activity,
pharmacological profile, and mechanism of action of N-Phenylcyclohexanecarboxamide.
While analogs and related compounds containing the cyclohexanecarboxamide moiety have
been investigated for various therapeutic applications, the specific activity of the parent
compound remains largely uncharacterized in the scientific literature.

Further research, including in vitro binding assays and in vivo studies, would be necessary to
elucidate any potential pharmacological effects and the underlying signaling pathways.

Logical Relationship for Investigating Biological Activity
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Caption: A logical workflow for the future investigation of the biological properties of N-
Phenylcyclohexanecarboxamide.

Conclusion

N-Phenylcyclohexanecarboxamide is a compound with a well-established, albeit historical,
synthetic route. Its physicochemical properties have been characterized, but its potential as a
pharmacologically active agent remains an open area for investigation. This guide provides a
comprehensive summary of the current knowledge on this compound, serving as a valuable
resource for researchers who may wish to explore its properties and potential applications
further. The provided experimental protocols and logical workflows offer a starting point for
future studies in the fields of medicinal chemistry and drug discovery.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b185116?utm_src=pdf-body-img
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b185116?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylcyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylcyclohexanecarboxamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3009346/
https://www.benchchem.com/product/b185116#discovery-and-history-of-n-phenylcyclohexanecarboxamide
https://www.benchchem.com/product/b185116#discovery-and-history-of-n-phenylcyclohexanecarboxamide
https://www.benchchem.com/product/b185116#discovery-and-history-of-n-phenylcyclohexanecarboxamide
https://www.benchchem.com/product/b185116#discovery-and-history-of-n-phenylcyclohexanecarboxamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

